![molecular formula C14H19F3N2O2 B6156542 tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate CAS No. 1036474-23-3](/img/no-structure.png)
tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate
Overview
Description
Tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate (TBAC) is a molecule that has been studied extensively in recent years due to its potential applications in laboratory experiments, drug development, and other scientific research. TBAC is a derivative of carbamate and is composed of tert-butyl, 2-amino-1-[3-(trifluoromethyl)phenyl]ethyl, and carbamate. This molecule has unique properties that make it an attractive option for use in various research applications.
Mechanism of Action
The mechanism of action of tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate is not completely understood. However, it is believed that the molecule binds to a specific enzyme or receptor in the body and causes a conformational change that leads to the desired effect. This change can then lead to the activation of other enzymes or receptors, resulting in the desired biological or physiological effect.
Biochemical and Physiological Effects
tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate has been studied extensively for its potential biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate has also been shown to have an anti-inflammatory effect, as well as an effect on the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The use of tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate in laboratory experiments has several advantages. It is a relatively inexpensive molecule and is easy to synthesize. In addition, tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate has a wide range of potential applications and can be used in a variety of experiments. However, there are also some limitations to the use of tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate in laboratory experiments. It is not always easy to control the concentration of the molecule, and its effects can vary depending on the concentration used.
Future Directions
The potential applications of tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate are still being explored. Some of the potential future directions include the development of new drugs and therapies, the use of tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate in the synthesis of organic compounds, and the exploration of its potential as an enzyme inhibitor. Additionally, further research is needed to better understand the mechanism of action of tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate and its potential effects on human health.
Synthesis Methods
Tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate can be synthesized through a variety of methods, including the use of a catalytic hydrogenation reaction. This method involves the reaction of tert-butyl alcohol and 1-[3-(trifluoromethyl)phenyl]ethylcarbamate in the presence of a hydrogenation catalyst. The reaction is carried out at a temperature of approximately 50°C and a pressure of approximately 4 bar. The reaction is then quenched with aqueous sodium hydroxide and the product is isolated by extraction.
Scientific Research Applications
Tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate has been studied extensively in recent years due to its potential applications in laboratory experiments, drug development, and other scientific research. It has been used in a variety of experiments, including studies of enzyme activity, protein-protein interactions, and drug metabolism. tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate has also been used in the synthesis of various organic compounds, including small molecules and polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate involves the reaction of tert-butyl N-(chlorocarbonyl)carbamate with 2-amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl N-(chlorocarbonyl)carbamate", "2-amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-(chlorocarbonyl)carbamate in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a stoichiometric amount of 2-amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to facilitate the reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1036474-23-3 |
Product Name |
tert-butyl N-{2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
Molecular Formula |
C14H19F3N2O2 |
Molecular Weight |
304.3 |
Purity |
95 |
Origin of Product |
United States |
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